3-(Furan-2-yl)-5-(1-(2-methylbenzyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate

• IUPAC Name: 3-(furan-2-yl)-5-[1-[(2-methylphenyl)methyl]azetidin-3-yl]-1,2,4-oxadiazole;oxalic acid
• InChI: InChI=1S/C17H17N3O2.C2H2O4/c1-12-5-2-3-6-13(12)9-20-10-14(11-20)17-18-16(19-22-17)15-7-4-8-21-15;3-1(4)2(5)6/h2-8,14H,9-11H2,1H3;(H,3,4)(H,5,6)
• InChI Key: YZGBAMSTTWEOEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CC(C2)C3=NC(=NO3)C4=CC=CO4.C(=O)(C(=O)O)O
• Molecular Formula: C19H19N3O6
• Molecular Weight: 385.4 g/mol

Description

3-(Furan-2-yl)-5-(1-(2-methylbenzyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that contains an oxadiazole ring, furan ring, and azetidine ring. This compound has shown promising results in various fields of research, including medicinal chemistry, biology, and material science.

Scientific Research Applications

Therapeutic Potential and Chemical Properties

Oxadiazoles and Furan Derivatives

Oxadiazole or furadiazole ring-containing derivatives are significant in medicinal chemistry due to their wide range of chemical and biological activities. These compounds, including variations like 1,3,4-oxadiazoles and 1,2,4-oxadiazoles, are known for their antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities. The oxadiazole nucleus, in particular, has been a critical synthon in new drug development, showcasing the versatility and potential of these compounds in therapeutic applications (Siwach & Verma, 2020).

Applications in Material Science and Organic Synthesis

Incorporation in Energetic Materials

Oxadiazole derivatives, including those with furan units, have been explored for their application in energetic materials. These compounds offer a blend of stability and performance, making them suitable candidates for insensitive munitions and other applications requiring high-energy materials with reduced sensitivity to external stimuli (Yu et al., 2017).